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Compound of Interest

Compound Name: 1-Benzocyclobutenecarbonitrile

Cat. No.: B1583197 Get Quote

An In-depth Technical Guide to the Safe Handling and Management of 1-
Benzocyclobutenecarbonitrile

This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for 1-Benzocyclobutenecarbonitrile (BCN). Designed for researchers, chemists,

and drug development professionals, this document moves beyond mere procedural lists to

instill a deep, causality-driven understanding of the risks associated with this compound and

the rationale behind its safe management.

Compound Profile and Intrinsic Hazards
1-Benzocyclobutenecarbonitrile (CAS No. 6809-91-2) is a versatile intermediate in organic

synthesis, notable for its unique structural motifs: a strained cyclobutane ring fused to a

benzene ring, and a nitrile functional group.[1][2] This structure is the very source of its

synthetic utility and, concurrently, its inherent hazards.

The Strained Ring System: The fusion of the four-membered cyclobutane ring to the

aromatic system creates significant ring strain. This makes the molecule susceptible to

thermal or chemical ring-opening, which can generate highly reactive o-quinodimethane

intermediates. This reactivity is synthetically useful but poses a risk of uncontrolled reactions

if not properly managed.[3]

The Nitrile Group: The cyano (-C≡N) group introduces toxicological risks. While aryl nitriles

are generally more stable in the body than their aliphatic counterparts, they can metabolize
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to release cyanide ions or decompose under fire conditions to produce highly toxic hydrogen

cyanide (HCN) gas and nitrogen oxides (NOx).[4][5]

This dual nature necessitates a rigorous and informed approach to its handling.

Physicochemical and Toxicological Data Summary
The following tables summarize the critical data for 1-Benzocyclobutenecarbonitrile,

compiled from authoritative safety data sheets and chemical databases.

Property Value Source(s)

CAS Number 6809-91-2 [6]

Molecular Formula C₉H₇N [1][6]

Molecular Weight 129.16 g/mol [1][6]

Appearance
Colorless to light yellow solid

or liquid
[1][7]

Boiling Point ~88 °C @ 1.3 mmHg [1][7]

Density ~1.055 g/mL at 25 °C [1][7]

Flash Point
>113 °C (235.4 °F) - closed

cup
[6]
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GHS Hazard
Classification

Hazard Code Description Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed [4][8]

Acute Toxicity, Dermal H312
Harmful in contact

with skin
[4][8]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [8]

Skin

Corrosion/Irritation
H315 Causes skin irritation [6][8]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[6][8]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[6][8]

Signal Word - Warning [6][8]

The Core of Safety: Risk Assessment and Mitigation
A proactive safety culture is paramount. The handling of any reactive chemical must begin with

a thorough risk assessment. The following workflow provides a self-validating system for

managing 1-Benzocyclobutenecarbonitrile in a laboratory setting.
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Step 1: Identify Hazards
- Toxicity (Oral, Dermal, Inhalation)
- Irritation (Skin, Eye, Respiratory)

- Reactivity (Ring Strain)
- Thermal Decomposition

Step 2: Assess Risks
- Evaluate scale of work

- Assess potential for exposure
- Consider reaction conditions (heat, pressure)

- Identify incompatible materials

Analyze

Step 3: Implement Controls
- Engineering Controls

- Administrative Controls
- Personal Protective Equipment (PPE)

Mitigate

Step 4: Develop Emergency Plan
- Spill Response

- Exposure First Aid
- Fire Procedures

Prepare

Step 5: Review & Refine
- Periodically review procedures

- Update based on new information
- Incorporate lessons learned

Validate

Continuous Improvement

Click to download full resolution via product page

Caption: Risk Assessment and Management Cycle for BCN.
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Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the researcher from the hazard.

Fume Hood: All work with 1-Benzocyclobutenecarbonitrile, including weighing,

transferring, and use in reactions, must be performed inside a certified chemical fume hood.

[9] This is critical to prevent inhalation of vapors or dust.

Ventilation: Ensure the laboratory has adequate general ventilation. Work areas should be

kept away from air recirculation systems.[10]

Glove Box: For reactions requiring strict inert atmospheres or for handling larger quantities, a

glove box is recommended to minimize exposure and prevent degradation of the compound.

Personal Protective Equipment (PPE): The Essential
Barrier
PPE is a mandatory supplement to engineering controls. The selection must be based on the

potential for exposure.[11]
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Protection Type Specification Rationale and Causality

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.[6][12]

Protects against splashes and

vapors that can cause serious

eye irritation. A face shield is

necessary when there is a

significant splash risk.[9]

Hand Protection

Nitrile gloves for incidental

contact. Change gloves

immediately if contaminated.[9]

Provides a barrier against

dermal absorption, which is a

key exposure route. Nitrile

offers good resistance for

incidental contact, but

compatibility should be verified

for prolonged use.[5]

Skin/Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

[10][12]

Protects skin from accidental

contact and splashes.

Prevents the compound from

being carried outside the lab

on personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate organic

vapor/particulate cartridge

(e.g., ABEK type) may be

required for spill cleanup or if

engineering controls fail.[6][13]

This is a secondary control

measure for non-routine

situations where vapor or

aerosol concentrations may

exceed exposure limits.

Administrative Controls: Procedures and Practices
Access Control: Store 1-Benzocyclobutenecarbonitrile in a locked, designated, and well-

ventilated area accessible only to authorized personnel.[4][14]

Labeling: All containers must be clearly labeled with the chemical name, GHS pictograms,

and hazard statements.[11]

Waste Disposal: Dispose of waste in a dedicated, labeled, and sealed container. Follow all

local, state, and federal regulations for hazardous chemical waste disposal.
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Standard Operating Procedures (SOPs)
Adherence to validated protocols is crucial for ensuring safety and experimental integrity.

Protocol: Safe Weighing and Dispensing
Preparation: Don all required PPE (goggles, lab coat, nitrile gloves).

Work Area: Set up a clean workspace inside a certified chemical fume hood. Place an

analytical balance within the hood if possible, or weigh in the hood and transfer to a tared,

sealed container.

Dispensing: Use a spatula to carefully transfer the required amount of 1-
Benzocyclobutenecarbonitrile from the stock bottle to a secondary container. Avoid

creating dust or splashing the liquid.

Sealing: Immediately and securely cap both the stock bottle and the secondary container.

Cleanup: Decontaminate the spatula and weighing area with an appropriate solvent (e.g.,

isopropanol) and wipe clean. Dispose of contaminated wipes in the designated hazardous

waste container.

Hand Washing: After removing gloves, wash hands thoroughly with soap and water.[10]

Storage and Incompatibility
Proper storage is critical to maintaining the compound's stability and preventing hazardous

reactions.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.[12][15]

Some suppliers recommend refrigerated storage (2-10 °C) and protection from light.[14]

Incompatible Materials: Keep away from the following materials to prevent violent reactions

or decomposition:

Strong Oxidizing Agents[16]

Strong Acids[16]
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Strong Bases[16]

Strong Reducing Agents[16]

Emergency Response: A Validated Plan
Accidents can happen despite the best precautions. A clear, well-rehearsed emergency plan is

essential.

Incident Occurs

Personnel Exposure?

Check Personnel

Spill or Release?

Check Area

Fire?

Check for Ignition

Skin Contact:
- Remove contaminated clothing

- Flush with water for 15 min

Yes (Skin)

Eye Contact:
- Flush with water for 15 min

- Seek immediate medical attention

Yes (Eye)

Inhalation:
- Move to fresh air

Yes (Inhaled)

Ingestion:
- Rinse mouth, do NOT induce vomiting

- Seek immediate medical attention

Yes (Ingested)

Assess Spill Size

Yes

Assess Fire Size

Yes

Seek Medical Attention
Show SDS to Doctor

Small Spill:
- Alert others

- Use absorbent material
- Clean area

Minor

Large Spill:
- Evacuate area

- Alert emergency personnel

Major

Small & Contained Fire:
- Use CO2 or dry chemical extinguisher

Minor

Large Fire:
- Activate alarm

- Evacuate

Major

Click to download full resolution via product page

Caption: Decision Tree for Emergency Response to a BCN Incident.

Protocol: First Aid Measures
Skin Contact: Immediately remove all contaminated clothing.[17] Rinse the affected skin with

plenty of soap and water for at least 15 minutes.[13][18] Seek medical attention if irritation
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persists.[18]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[13] Remove contact lenses if present and

easy to do.[14] Seek immediate medical attention.[14]

Inhalation: Move the exposed person to fresh air.[18] If not breathing, give artificial

respiration.[18] Seek medical attention.[18]

Ingestion: Do NOT induce vomiting.[17] Never give anything by mouth to an unconscious

person.[18] Rinse mouth with water and seek immediate medical attention.

Protocol: Spill and Leak Cleanup
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, working from upwind if possible.[14]

Contain: Prevent further leakage or spillage if it is safe to do so.[17]

Absorb: For liquid spills, contain and collect the spillage with a non-combustible, absorbent

material (e.g., sand, earth, vermiculite).[19] For solid spills, carefully sweep or shovel into a

suitable container, avoiding dust generation.[13][18]

Collect: Place the absorbed material or swept solid into a suitable, closed, and labeled

container for disposal.[18]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety officer or supervisor.

Firefighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide (CO₂).[17][18]

Hazards from Combustion: Burning may produce hazardous combustion gases, including

carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[4] Highly toxic hydrogen cyanide gas
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may also be formed.[5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[12][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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